4-Methylphenyl-2-propenal
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Description
Its structure comprises a propenal (CH₂=CH–CHO) group attached to a 4-methylphenyl moiety. This compound is of interest in organic synthesis and fragrance chemistry due to its reactive aldehyde group and conjugated double bond, which enable participation in Michael additions, Diels-Alder reactions, and polymerizations.
Properties
Molecular Formula |
C10H10O |
|---|---|
Molecular Weight |
146.19 g/mol |
IUPAC Name |
2-(4-methylphenyl)prop-2-enal |
InChI |
InChI=1S/C10H10O/c1-8-3-5-10(6-4-8)9(2)7-11/h3-7H,2H2,1H3 |
InChI Key |
UEZQGMIYAJPGEJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C(=C)C=O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Below is an analysis of key analogs:
2-(4-(2-Hydroxyethyl)phenyl)-2-Methylpropanoic Acid
- Structure: Aromatic ring with a hydroxyethyl (–CH₂CH₂OH) group and a methylpropanoic acid (–C(CH₃)₂COOH) substituent .
- Key Differences :
- Functional Groups : The carboxylic acid and hydroxyethyl groups enhance hydrophilicity compared to the aldehyde in 4-Methylphenyl-2-propenal.
- Reactivity : The acid group may participate in esterification or salt formation, contrasting with the aldehyde’s nucleophilic reactivity.
- Applications : Likely used in pharmaceuticals or polymers due to its polar substituents .
Methyl 2-(4-((2-Methylallyl)amino)phenyl)propionate
- Structure: Aromatic ring with a methylallylamino (–NH–CH₂–C(CH₃)=CH₂) group and a methylpropionate ester (–CH(CH₃)COOCH₃) .
- Key Differences: Reactivity: The ester and amino groups enable hydrolysis or amide bond formation, differing from the aldehyde’s electrophilic behavior. Stability: The ester group may confer greater stability under acidic conditions compared to the aldehyde.
- Applications: Potential use in fragrances or agrochemicals due to its amine and ester functionalities .
General Trends in Substituent Effects
- Electron-Donating Groups (e.g., –CH₃ in 4-Methylphenyl-2-propenal): Activate the aromatic ring toward electrophilic substitution but may stabilize the aldehyde group against oxidation.
- Electron-Withdrawing Groups (e.g., –COOH in 2-(4-(2-hydroxyethyl)phenyl)-2-Methylpropanoic acid): Reduce ring reactivity but increase solubility in polar solvents.
Limitations of Available Evidence
The provided sources lack explicit data on 4-Methylphenyl-2-propenal, requiring inferences from structural analogs. Future studies should prioritize experimental characterization of its physicochemical properties, reactivity, and toxicological profile.
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